Cas no 874-43-1 (4-Amino-5-aminomethyl-2-methylpyrimidine Dihydrochloride)

• Product Name: 4-Amino-5-aminomethyl-2-methylpyrimidine Dihydrochloride
• CAS No: 874-43-1
• MF: C₆H₁₁ClN₄
• MW: 174.6313393116
• MDL: MFCD00058194
• CID: 722507
• PubChem ID: 71584
• Update Time: 2025-10-31

4-Amino-5-aminomethyl-2-methylpyrimidine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-methylpyrimidin-4-amine dihydrochloride
• 4-Amino-5-aminomethyl-2-methylpyrimidine Dihydrochloride
• 5-Pyrimidinemethanamine,4-amino-2-methyl-, hydrochloride (1:2)
• C6H12Cl2N4
• 2-methyl-4-amino-5-aminomethylpyrimidine.dihydrochloride
• 4-amino-5-(aminomethyl)-2-methylpyrimidine dihydrochloride
• 5-Aminomethyl-2-methyl-pyrimidin-4-ylamin,Dihydrochlorid
• 5-Aminomethyl-2-methylpyrimidin-4-ylamine dihydrochloride
• 5-Aminomethyl-2-methyl-pyrimidin-4-ylamin-hydrochlorid
• EINECS 212-862-7
• 5-Pyrimidinemethanamine, 4-amino-2-methyl-, dihydrochloride (9CI)
• Pyrimidine, 4-amino-5-(aminomethyl)-2-methyl-, dihydrochloride (8CI)

• MDL： MFCD00058194
• Inchi： 1S/C6H10N4.ClH/c1-4-9-3-5(2-7)6(8)10-4;/h3H,2,7H2,1H3,(H2,8,9,10);1H
• InChI Key： NFWNCFCJMYPOBH-UHFFFAOYSA-N
• SMILES： Cl.N1C(C)=NC(N)=C(CN)C=1

Computed Properties

• Exact Mass: 210.04400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• Melting Point: 270-272°C
• PSA: 78.55000
• LogP: 2.06030

Additional information on 4-Amino-5-aminomethyl-2-methylpyrimidine Dihydrochloride

Recent Advances in the Application of 4-Amino-5-aminomethyl-2-methylpyrimidine Dihydrochloride (CAS: 874-43-1) in Chemical Biology and Pharmaceutical Research

4-Amino-5-aminomethyl-2-methylpyrimidine dihydrochloride (CAS: 874-43-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of vitamin B1 (thiamine) derivatives and related pharmaceuticals. Recent studies have highlighted its significance in medicinal chemistry, drug discovery, and chemical biology. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 4-amino-5-aminomethyl-2-methylpyrimidine dihydrochloride as a precursor for novel thiamine analogs with enhanced bioavailability. The study demonstrated that modifications at the aminomethyl group could significantly improve the metabolic stability of thiamine derivatives, offering potential applications in treating thiamine deficiency disorders. The compound's versatility in synthetic pathways was further emphasized by its use in generating Schiff base complexes with metal ions, which exhibited promising antioxidant properties.

Another significant development was reported in Bioorganic & Medicinal Chemistry Letters (2024), where this pyrimidine derivative served as a scaffold for designing small-molecule inhibitors targeting bacterial riboswitches. The researchers utilized its structural features to develop compounds that selectively bind to thiamine pyrophosphate (TPP) riboswitches, disrupting bacterial metabolism. This approach presents a novel strategy for combating antibiotic-resistant pathogens, with 4-amino-5-aminomethyl-2-methylpyrimidine dihydrochloride playing a pivotal role in the pharmacophore design.

Recent advancements in analytical techniques have also facilitated better characterization of this compound. A 2024 ACS Omega publication detailed the use of high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to establish purity benchmarks for 4-amino-5-aminomethyl-2-methylpyrimidine dihydrochloride in pharmaceutical formulations. These methodological improvements are crucial for ensuring the compound's quality in Good Manufacturing Practice (GMP) settings, particularly as demand increases for high-purity intermediates in drug synthesis.

From a mechanistic perspective, computational chemistry studies have provided new insights into the compound's reactivity. Density functional theory (DFT) calculations published in Computational and Theoretical Chemistry (2023) revealed that protonation states of the amino groups significantly influence the compound's nucleophilic properties, explaining its varied reactivity in different synthetic conditions. These findings have important implications for optimizing reaction conditions in industrial-scale production.

In the realm of drug delivery, recent patent applications (WO2023184567, 2023) have described the use of 4-amino-5-aminomethyl-2-methylpyrimidine dihydrochloride in the development of pH-responsive drug carriers. The compound's ability to form stable complexes with polyelectrolytes has been exploited to create smart delivery systems that release therapeutic payloads in specific physiological environments, particularly in the acidic tumor microenvironment.

Looking forward, the unique structural features of 4-amino-5-aminomethyl-2-methylpyrimidine dihydrochloride continue to inspire innovative applications across multiple domains of chemical biology and pharmaceutical research. Its role as a versatile building block for bioactive molecules, combined with recent methodological advances in its characterization and application, positions this compound as an important tool in modern drug discovery and development pipelines.